Cas no 4114-43-6 (4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 4114-43-6
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 3976737
• PubChem ID: 11147674
• Update Time: 2025-10-28

4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-
• LCIMTQHLKRQXAS-UHFFFAOYSA-N
• AKOS027324471
• 2,4-Dihydro-4-methyl-3H-1,2,4-triazol-3-one
• EN300-119435
• 4-methyl-2,4-dihydro-3h-1,2,4-triazol-3-one
• 4114-43-6
• AT21258
• 4-methyl-2,4-dihydro-[1,2,4]triazol-3-one
• 4-Methyl-1H-1,2,4-triazol-5(4H)-one
• Z1526503443
• DB-392061
• 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-methyl-1H-1,2,4-triazol-5-one
• 832-904-3

• Inchi： 1S/C3H5N3O/c1-6-2-4-5-3(6)7/h2H,1H3,(H,5,7)
• InChI Key： LCIMTQHLKRQXAS-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1C

Computed Properties

• Exact Mass: 99.043261792Da
• Monoisotopic Mass: 99.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 4114-43-6): Properties, Applications, and Industry Insights

The chemical compound 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 4114-43-6) is a heterocyclic organic molecule featuring a triazole ring structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The presence of both methyl and ketone functional groups in its structure enhances its applicability in synthetic chemistry, making it a valuable intermediate for drug discovery and material science.

In recent years, the demand for triazole derivatives like 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has surged, driven by their role in developing antifungal agents, herbicides, and corrosion inhibitors. Researchers are particularly interested in its hydrogen bonding capabilities and tautomeric stability, which are critical for designing bioactive compounds. The compound’s CAS No. 4114-43-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its industrial relevance.

From an environmental perspective, 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one is studied for its biodegradability and low toxicity profile, aligning with the global push for green chemistry solutions. Innovations in catalytic synthesis have further optimized its production, reducing waste and energy consumption. These advancements address growing consumer concerns about sustainable chemical processes and eco-friendly alternatives in manufacturing.

The compound’s physicochemical properties, such as melting point, solubility, and stability under various conditions, are well-documented, aiding formulation scientists in optimizing delivery systems. Its molecular weight (C₃H₅N₃O) and structural analogs are often compared to other nitrogen-containing heterocycles in computational chemistry studies, leveraging AI-driven drug design tools for faster discovery cycles.

In the agrochemical sector, 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives are explored for their potential as plant growth regulators or pesticide synergists. This aligns with the increasing focus on precision agriculture and crop yield enhancement technologies. Patent filings related to its applications have risen, indicating robust R&D activity.

For laboratory use, handling CAS No. 4114-43-6 requires standard safety protocols, though it is not classified as hazardous under major regulatory frameworks. Its storage conditions (typically room temperature in sealed containers) and compatibility with common solvents are frequently queried by chemists, underscoring its practicality.

Future research may focus on scaling production via continuous flow chemistry or exploring its electrochemical properties for energy storage applications. As industries prioritize circular economy principles, recycling byproducts from its synthesis could become a key area of innovation.